molecular formula C13H14O3 B8496982 2-Acetyl-7-methoxy-3,4-dihydro-2H-naphthalen-1-one

2-Acetyl-7-methoxy-3,4-dihydro-2H-naphthalen-1-one

Cat. No.: B8496982
M. Wt: 218.25 g/mol
InChI Key: SAJWIABLBUJYFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetyl-7-methoxy-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14O3

Molecular Weight

218.25 g/mol

IUPAC Name

2-acetyl-7-methoxy-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C13H14O3/c1-8(14)11-6-4-9-3-5-10(16-2)7-12(9)13(11)15/h3,5,7,11H,4,6H2,1-2H3

InChI Key

SAJWIABLBUJYFM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1CCC2=C(C1=O)C=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Boron trifluoride etherate (0.53 mL) was added dropwise to a stirred mixture of 7-methoxytetralone (176 mg, 1 mmol) in acetic anhydride (1.8 mL). The reaction was stirred at room temperature for 2 hours, then poured into ice-water and stirred for 1 hour. The mixture was extracted with ether, and the ether extracts were evaporated. The residue was diluted with methanol (12 mL) and saturated sodium acetate (8 mL) and stirred at reflux for 4 hours. After cooling to room temperature, the solution was extracted with dichloromethane. The organic extracts were washed with brine, dried over MgSO4, and concentrated. SiO2 chromatography with 5-20% ethyl acetate/hexanes gave 72.5 mg of the desired product. LC-MS (C13H14O3 calculated 218) m/z 217 (M−H).
Quantity
0.53 mL
Type
reactant
Reaction Step One
Quantity
176 mg
Type
reactant
Reaction Step One
Quantity
1.8 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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